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Compound of Interest

Compound Name: Manganese sulfate heptahydrate

Cat. No.: B085169 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

a compound's molecular characteristics is fundamental. This technical guide provides a

detailed overview of the molecular formula and weight of manganese sulfate heptahydrate, a

compound of interest in various scientific domains.

Manganese sulfate heptahydrate is an inorganic compound that presents as a pinkish

crystalline solid. Its chemical identity is defined by its unique arrangement of atoms, which

dictates its physical and chemical properties.

Molecular Formula
The molecular formula for manganese sulfate heptahydrate is MnSO₄·7H₂O. This formula

indicates that each molecule of the compound consists of one manganese (Mn) atom, one

sulfur (S) atom, and four oxygen (O) atoms, which constitute the manganese sulfate

component. Additionally, it is a hydrate, meaning it incorporates seven water (H₂O) molecules

within its crystal structure. A more explicit representation of the molecular formula, detailing all

constituent atoms, is H₁₄MnO₁₁S[1][2][3][4].

Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The calculated molecular weight of manganese sulfate heptahydrate is approximately 277.11

g/mol [1][2][4][5].
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The following table provides a detailed breakdown of the calculation for the molecular weight of

manganese sulfate heptahydrate (MnSO₄·7H₂O).

Element Symbol
Atomic Weight
( g/mol )

Number of
Atoms

Total Weight (
g/mol )

Manganese Mn 54.938[6][7][8] 1 54.938

Sulfur S 32.066[9][10] 1 32.066

Oxygen O
15.999[11][12]

[13]
11 175.989

Hydrogen H 1.008[14][15][16] 14 14.112

Total 277.105

Note: The slight variation from the commonly cited molecular weight of 277.11 g/mol is due to

rounding of the atomic weights of the individual elements.

Logical Relationship of Components
The structure of manganese sulfate heptahydrate can be visualized as a central manganese

sulfate unit ionically bonded and associated with seven water molecules. This relationship is

crucial for its solubility and crystalline form.
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Figure 1: Formation of Manganese Sulfate Heptahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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